Cas no 22435-95-6 (2-Amino-2-methylbutan-1-OL oxalate)

• Product Name: 2-Amino-2-methylbutan-1-OL oxalate
• CAS No: 22435-95-6
• MF: C₇H₁₅NO₅
• MW: 193.197702646255
• CID: 4776793
• Update Time: 2025-11-01

2-Amino-2-methylbutan-1-OL oxalate Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-METHYLBUTAN-1-OL OXALATE
• KM4623
• 2-amino-2-methylbutan-1-ol;oxalic acid
• 2-Amino-2-methylbutan-1-OL oxalate

• Inchi： 1S/C5H13NO.C2H2O4/c1-3-5(2,6)4-7;3-1(4)2(5)6/h7H,3-4,6H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： ZLURDZPVARIZKR-UHFFFAOYSA-N
• SMILES： OCC(C)(CC)N.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 128
• Topological Polar Surface Area: 121

Additional information on 2-Amino-2-methylbutan-1-OL oxalate

Professional Introduction to 2-Amino-2-methylbutan-1-OL oxalate (CAS No. 22435-95-6)

2-Amino-2-methylbutan-1-OL oxalate, identified by its Chemical Abstracts Service (CAS) number 22435-95-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This organoheterocyclic compound, featuring an oxalate salt derivative, has garnered attention due to its structural versatility and potential applications in drug development and synthetic chemistry. The oxalate moiety introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-Amino-2-methylbutan-1-OL oxalate consists of a secondary amine group attached to a chiral carbon, which is further substituted with a methyl group and an hydroxyl group. This configuration imparts both steric hindrance and functional reactivity, enabling its use in various synthetic pathways. The oxalate salt form enhances solubility and stability, facilitating its handling in laboratory settings and industrial processes.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with chiral centers due to their role in producing enantiomerically pure drugs. 2-Amino-2-methylbutan-1-OL oxalate serves as a crucial building block in the synthesis of chiral intermediates, which are essential for developing drugs with improved pharmacological properties. Its oxalate derivative also plays a role in stabilizing reactive intermediates during multi-step syntheses, ensuring higher yields and purity.

One of the most compelling applications of 2-Amino-2-methylbutan-1-OL oxalate is in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological processes, including inflammation and cancer progression. Researchers have been exploring the use of peptidomimetics—molecules that mimic the structure of natural peptides—to develop protease inhibitors. The unique structural features of 2-Amino-2-methylbutan-1-OL oxalate make it an excellent scaffold for designing such inhibitors. Recent studies have demonstrated its efficacy in inhibiting specific proteases, such as matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis.

The oxalate group in 2-Amino-2-methylbutan-1-OL oxalate also contributes to its potential as a ligand in coordination chemistry. Transition metal complexes with organic ligands are widely used in catalysis, material science, and medicinal chemistry. The ability of the oxalate moiety to act as a bidentate ligand allows for the formation of stable complexes with metals such as copper, iron, and zinc. These complexes have been investigated for their antimicrobial properties and their role as catalysts in organic transformations.

Advances in computational chemistry have further enhanced the understanding of 2-Amino-2-methylbutan-1-OL oxalate's reactivity and interactions. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective drugs with improved selectivity and reduced side effects. Additionally, computational methods have been used to predict the optimal conditions for synthesizing derivatives of 2-Amino-2-methylbutan-1-OL oxalate, streamlining the drug discovery process.

The synthesis of 2-Amino-2-methylbutan-1-OL oxalate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize these processes. These techniques not only improve efficiency but also reduce waste, aligning with green chemistry principles.

In conclusion, 2-Amino-2-methylbutan-1-OL oxalate (CAS No. 22435-95-6) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate in drug synthesis, protease inhibition, and metal coordination chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and material science.